Cas no 16309-45-8 (4-(4-Nitrophenoxy)benzoic acid)

• Product Name: 4-(4-Nitrophenoxy)benzoic acid
• CAS No: 16309-45-8
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD00429494
• CID: 231710
• Update Time: 2025-09-21

4-(4-Nitrophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenoxy)benzoic acid
• Benzoic acid,4-(4-nitrophenoxy)-
• 4-(4-nitrophenoxy)benzoic acid(SALTDATA: FREE)

• MDL： MFCD00429494
• Inchi： 1S/C13H9NO5/c15-13(16)9-1-5-11(6-2-9)19-12-7-3-10(4-8-12)14(17)18/h1-8H,(H,15,16)
• InChI Key： XTVBFFGZCMYUJX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 259.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 238-242 °C
• PSA: 92.35000
• LogP: 3.60850

4-(4-Nitrophenoxy)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H400
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-43-50
• Safety Instruction： 36/37-60-61
• Hazardous Material Identification：
• Safety Term：S36/37-60-61
• HazardClass：9
• Risk Phrases：R22